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An In-depth Technical Guide to the Fundamental Properties of AF 568 DBCO
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core properties and applications of Alexa
Fluor 568 dibenzocyclooctyne (AF 568 DBCO), a fluorescent probe widely utilized in
bioorthogonal chemistry for the labeling and visualization of biomolecules.

Core Properties

AF 568 DBCO is a bright, photostable, and hydrophilic fluorophore functionalized with a
dibenzocyclooctyne (DBCO) group.[1][2] The DBCO moiety allows for copper-free click
chemistry, a type of strain-promoted alkyne-azide cycloaddition (SPAAC), enabling the covalent
labeling of azide-modified biomolecules in living cells and whole organisms without the toxicity
associated with copper catalysts.[1][2][3] The AF 568 dye is structurally identical to Alexa
Fluor® 568.[3][4]

Physicochemical and Spectral Properties

The fundamental physicochemical and spectral properties of AF 568 DBCO are summarized in
the table below. These properties make it an excellent choice for various fluorescence-based
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applications, including confocal microscopy, super-resolution microscopy, and flow cytometry.

[4]

Property Value Reference(s)
Molecular Weight ~1197.5 g/mol [1]

Molecular Formula CecHsoNeO11S2 [1]
Appearance Dark violet solid [1]

Excitation Maximum 572 -579 nm [11[5]16]
Emission Maximum 598 - 603 nm [1][5][6]
Extinction Coefficient ~88,000 - 94,238 cm~tM~1 [11[3]
Fluorescence Quantum Yield 0.69 (for Alexa Fluor 568) [1]

Solubility Good in water, DMSO, DMF [2][3]

Storage Conditions -20°C in the dark, desiccated [1112]

Reactivity and Kinetics

The DBCO group is one of the most reactive cyclooctynes for SPAAC, exhibiting a significantly
higher reaction rate with azides compared to other cyclooctynes and even copper-catalyzed
click reactions (CUAAC).[1][2] This high reactivity allows for efficient labeling at low
concentrations and physiological temperatures.

While a specific second-order rate constant for the reaction of AF 568 DBCO with a particular
azide is not readily available in the searched literature, the rate constants for DBCO derivatives
with benzyl azide are in the range of 0.24 to 0.96 M~*s~1. The reactivity of DBCO can be
influenced by the substituents on the aromatic rings and the nature of the azide reaction
partner.

Experimental Protocols

Detailed methodologies for common applications of AF 568 DBCO are provided below. These
protocols serve as a starting point and may require optimization for specific experimental
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systems.

Protocol 1: Labeling of Azide-Modified Proteins in Cell
Lysates

This protocol describes the general procedure for labeling azide-modified proteins in a cell
lysate using AF 568 DBCO.

Materials:

Azide-modified protein lysate

AF 568 DBCO

Phosphate-buffered saline (PBS)

Protease inhibitors

Procedure:

Thaw the azide-modified protein lysate on ice.
e Prepare a stock solution of AF 568 DBCO in DMSO (e.g., 10 mM).

o Add the AF 568 DBCO stock solution to the protein lysate to a final concentration of 20-100
MM,

 Incubate the reaction for 1-2 hours at room temperature, protected from light.

e The labeled protein sample is now ready for downstream analysis such as SDS-PAGE or
western blotting.

Protocol 2: Live-Cell Imaging of Metabolically Labeled
Proteins

This protocol outlines the metabolic incorporation of an azide-bearing amino acid analog, L-
azidohomoalanine (AHA), into newly synthesized proteins in cultured cells, followed by
fluorescent labeling with AF 568 DBCO for live-cell imaging.[1]
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Materials:

e Cultured mammalian cells

e Methionine-free cell culture medium

e L-azidohomoalanine (AHA)

e AF 568 DBCO

e Live-cell imaging medium

e PBS

Procedure:

e Culture cells to the desired confluency.

e Replace the culture medium with pre-warmed methionine-free medium supplemented with
25-50 uM AHA.

¢ Incubate the cells for 4-24 hours to allow for AHA incorporation into newly synthesized
proteins.[1]

e Wash the cells twice with warm PBS.

e Add pre-warmed live-cell imaging medium containing 5-20 uM AF 568 DBCO to the cells.[1]
 Incubate the cells for 30-60 minutes at 37°C in a CO2 incubator, protected from light.[1]

e Wash the cells three times with pre-warmed live-cell imaging medium.

e Proceed with live-cell imaging using a fluorescence microscope with appropriate filter sets
for AF 568.

Visualizations
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Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC)
Reaction

The following diagram illustrates the bioorthogonal reaction between an azide-modified
biomolecule and AF 568 DBCO, forming a stable triazole linkage.

Copper-free click chemistry reaction between an azide and DBCO.
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\ J

Click to download full resolution via product page

Copper-free click chemistry reaction between an azide and DBCO.

General Experimental Workflow for Live-Cell Labeling

The diagram below outlines the key steps involved in the metabolic labeling and subsequent
fluorescent tagging of biomolecules in living cells using AF 568 DBCO.
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Live-Cell Labeling Workflow

L Metab(?llc "abe'"?g Workflow for live-cell labeling with AF 568 DBCO.
(e.g., AHA incorporation)
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Workflow for live-cell labeling with AF 568 DBCO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [AF 568 DBCO fundamental properties]. BenchChem,
[2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12363973/docs#af-568-dbco-fundamental-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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